![molecular formula C10H17NO4 B2388186 tert-Butyl 3-acetyl-3-hydroxyazetidine-1-carboxylate CAS No. 2168686-62-0](/img/structure/B2388186.png)
tert-Butyl 3-acetyl-3-hydroxyazetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-Butyl 3-acetyl-3-hydroxyazetidine-1-carboxylate” is a chemical compound with the CAS Number: 2168686-62-0 . It has a molecular weight of 215.25 and is typically in the form of an oil .
Synthesis Analysis
The synthesis of similar compounds, such as tert-butyl 3-hydroxyazetidine-1-carboxylate, has been reported . One method involves the use of benzylamine as a starting material and a green oxidation reaction in a microchannel reactor . Another method involves basic hydrolysis of a precursor compound to afford 1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid in excellent yield .Molecular Structure Analysis
The molecular structure of “tert-Butyl 3-acetyl-3-hydroxyazetidine-1-carboxylate” can be represented by the molecular formula C8H15NO3 .Physical And Chemical Properties Analysis
“tert-Butyl 3-acetyl-3-hydroxyazetidine-1-carboxylate” is an oil at room temperature . It has a molecular weight of 215.25 and a molecular formula of C8H15NO3 .Scientific Research Applications
- Baricitinib is an oral, selective reversible inhibitor of JAK1 and JAK2, displaying potent anti-inflammatory activity. Tert-butyl 3-acetyl-3-hydroxyazetidine-1-carboxylate serves as a key intermediate in the synthesis of baricitinib . Researchers investigate its role in treating rheumatoid arthritis and other inflammatory conditions.
- The synthesis of tert-butyl 3-acetyl-3-hydroxyazetidine-1-carboxylate employs a green and cost-effective approach. By using commercially available starting materials and industry-oriented reactions, researchers aim to reduce environmental impact and enhance scalability for industrial production .
Medicinal Chemistry and Drug Development
Green Synthesis and Sustainable Chemistry
Safety and Hazards
The compound is considered hazardous and may cause skin irritation, serious eye irritation, and respiratory irritation . It should be handled with care, using protective gloves, clothing, and eye/face protection . If inhaled or in contact with skin or eyes, appropriate first aid measures should be taken .
properties
IUPAC Name |
tert-butyl 3-acetyl-3-hydroxyazetidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO4/c1-7(12)10(14)5-11(6-10)8(13)15-9(2,3)4/h14H,5-6H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPZFLRBNXAUBSA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1(CN(C1)C(=O)OC(C)(C)C)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 3-acetyl-3-hydroxyazetidine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.